Cas no 187795-63-7 (2H-Azirine, 3-(3-methylphenyl)-)

• Product Name: 2H-Azirine, 3-(3-methylphenyl)-
• CAS No: 187795-63-7
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 1383158
• PubChem ID: 71353133
• Update Time: 2025-04-20

2H-Azirine, 3-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azirine, 3-(3-methylphenyl)-
• 3-(3-methylphenyl)-2H-azirine
• 3-(m-Tolyl)-2H-azirine
• 3-(3-Methylphenyl)-2H-azirene
• DTXSID70777893
• 187795-63-7

• Inchi： 1S/C9H9N/c1-7-3-2-4-8(5-7)9-6-10-9/h2-5H,6H2,1H3
• InChI Key： ITJKAVYNAFEJTH-UHFFFAOYSA-N
• SMILES： N1CC=1C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36